Cas no 144165-20-8 (4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-)

• Product Name: 4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
• CAS No: 144165-20-8
• MF: C₁₀H₁₀FN₃S
• MW: 223.269903659821
• CID: 216562
• PubChem ID: 3072804
• Update Time: 2025-04-19

4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole,3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
• 3-(3-fluorophenyl)-4-methyl-5-methylsulfanyl-1,5-dihydro-1,2,4-triazole
• 3-(3-Fluorophenyl)-4-methyl-5-(methylsulfanyl)-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
• 3-(3-Fluorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
• 5-(3-Fluorophenyl)-4-methyl-5-(methylthio)-4H-1,2,4-triazole
• CHEMBL278577
• 1H-1,2,4-Triazole, 3-(3-fluorophenyl)-4-methyl-5-(methylthio)-
• 144165-20-8
• DTXSID70932248

• Inchi： 1S/C10H10FN3S/c1-14-9(12-13-10(14)15-2)7-4-3-5-8(11)6-7/h3-6H,1-2H3
• InChI Key： IDJLCZSOBSQVFH-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC=C(C=2)F)N1C

Computed Properties

• Exact Mass: 223.0581
• Monoisotopic Mass: 223.057946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56
• XLogP3: 2

Experimental Properties

• Density: 1.29
• Boiling Point: 392.3°Cat760mmHg
• Flash Point: 191°C
• Refractive Index: 1.624
• PSA: 30.71